Cas no 5452-99-3 (2-Propen-1-one,3-(2,5-dimethoxyphenyl)-1-(2-hydroxyphenyl)-)

• Product Name: 2-Propen-1-one,3-(2,5-dimethoxyphenyl)-1-(2-hydroxyphenyl)-
• CAS No: 5452-99-3
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 383330
• PubChem ID: 54601086
• Update Time: 2025-04-19

2-Propen-1-one,3-(2,5-dimethoxyphenyl)-1-(2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(2,5-dimethoxyphenyl)-1-(2-hydroxyphenyl)-
• (Z)-3-(2,5-dimethoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one
• 5452-99-3
• NSC19033
• NSC-19033

• Inchi： 1S/C17H16O4/c1-20-13-8-10-17(21-2)12(11-13)7-9-16(19)14-5-3-4-6-15(14)18/h3-11,18H,1-2H3/b9-7-
• InChI Key： URPAREMBXBSUFI-CLFYSBASSA-N
• SMILES： O(C)C1C=CC(=CC=1/C=C\C(C1C=CC=CC=1O)=O)OC

Computed Properties

• Exact Mass: 284.10488
• Monoisotopic Mass: 284.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.203
• Boiling Point: 472.3°Cat760mmHg
• Flash Point: 174°C
• Refractive Index: 1.614
• PSA: 55.76
• LogP: 3.30550